3-benzyl-7-ethoxy-4,8-dimethyl-2H-chromen-2-one

• IUPAC Name: 3-benzyl-7-ethoxy-4,8-dimethylchromen-2-one
• InChI: InChI=1S/C20H20O3/c1-4-22-18-11-10-16-13(2)17(12-15-8-6-5-7-9-15)20(21)23-19(16)14(18)3/h5-11H,4,12H2,1-3H3
• InChI Key: HSNMNPFHICKDDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=C(C=C1)C(=C(C(=O)O2)CC3=CC=CC=C3)C)C
• Molecular Formula: C20H20O3
• Molecular Weight: 308.4 g/mol

Description

3-benzyl-7-ethoxy-4,8-dimethyl-2H-chromen-2-one is a chemical compound that belongs to the family of coumarins. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of 3-benzyl-7-ethoxy-4,8-dimethyl-2H-chromen-2-one is not fully understood. However, it has been suggested that it exerts its biological activities by modulating various signaling pathways, including NF-κB, MAPK, and PI3K/Akt pathways. It also interacts with various cellular targets, including enzymes and receptors, to exert its effects.
Biochemical and Physiological Effects:
3-benzyl-7-ethoxy-4,8-dimethyl-2H-chromen-2-one has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation in various cell types. It also exhibits neuroprotective effects by reducing neuronal damage and improving cognitive function. Furthermore, it has been found to have cardioprotective effects by reducing myocardial infarction and improving cardiac function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-benzyl-7-ethoxy-4,8-dimethyl-2H-chromen-2-one in lab experiments include its wide range of biological activities and its ability to modulate various signaling pathways and cellular targets. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

Future research on 3-benzyl-7-ethoxy-4,8-dimethyl-2H-chromen-2-one should focus on elucidating its mechanism of action and identifying its cellular targets. Furthermore, it should explore its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, further studies should be conducted to determine the optimal dosage and administration route of this compound.

Synthesis Methods

3-benzyl-7-ethoxy-4,8-dimethyl-2H-chromen-2-one can be synthesized through a multistep process involving the condensation of 4-hydroxycoumarin with benzaldehyde and subsequent alkylation with ethyl bromide. The final product is obtained through the demethylation of 3-benzyl-7-ethoxy-4,8-dimethylcoumarin using boron tribromide.

Scientific Research Applications

3-benzyl-7-ethoxy-4,8-dimethyl-2H-chromen-2-one has been extensively studied for its biological activities. It has been found to exhibit anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines and inhibiting the activation of NF-κB signaling pathway. It also exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress. Furthermore, it has been shown to have anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.